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Compound of Interest

Compound Name: 2-Ethyl-2-adamantanol

Cat. No.: B087108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 2-Ethyl-2-adamantanol, a key intermediate in

medicinal chemistry. It outlines the protocol for its synthesis via the Grignard reaction,

discusses its reactivity with Grignard reagents, and explores its applications in drug

development.

Introduction
2-Ethyl-2-adamantanol is a tertiary alcohol featuring the rigid, lipophilic adamantane cage.

This unique three-dimensional structure is of significant interest in drug design as it can

enhance the metabolic stability and improve the pharmacokinetic profile of therapeutic agents.

[1] The adamantane moiety can increase lipophilicity, which may improve membrane

permeability and penetration of the blood-brain barrier.[2] Due to these favorable properties, 2-
Ethyl-2-adamantanol serves as a versatile building block for the synthesis of novel

adamantane derivatives for therapeutic applications.[3]

Synthesis of 2-Ethyl-2-adamantanol via Grignard
Reaction
The most common and efficient method for synthesizing 2-Ethyl-2-adamantanol is through the

nucleophilic addition of an ethyl Grignard reagent (ethylmagnesium bromide) to 2-

adamantanone.[4][5] The reaction proceeds via the formation of a tetrahedral magnesium
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alkoxide intermediate, which is subsequently protonated during an acidic workup to yield the

final tertiary alcohol.[4]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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